Cas no 896341-35-8 (3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1-(4-methylphenyl)urea)

• Product Name: 3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1-(4-methylphenyl)urea
• CAS No: 896341-35-8
• MF: C₂₂H₂₈N₄O₃
• MW: 396.482725143433
• CID: 5914583
• PubChem ID: 18574664
• Update Time: 2025-06-29

3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• SR-01000023316
• F2573-0085
• AKOS024661456
• 1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-(p-tolyl)urea
• SR-01000023316-1
• 896341-35-8
• 1-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-3-(4-methylphenyl)urea
• 3-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-1-(4-methylphenyl)urea
• Urea, N-[2-(1,3-benzodioxol-5-yl)-2-(4-methyl-1-piperazinyl)ethyl]-N'-(4-methylphenyl)-
• 3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1-(4-methylphenyl)urea

• Inchi： 1S/C22H28N4O3/c1-16-3-6-18(7-4-16)24-22(27)23-14-19(26-11-9-25(2)10-12-26)17-5-8-20-21(13-17)29-15-28-20/h3-8,13,19H,9-12,14-15H2,1-2H3,(H2,23,24,27)
• InChI Key： OEBAKPHNYCQVGT-UHFFFAOYSA-N
• SMILES： N(CC(C1=CC=C2OCOC2=C1)N1CCN(C)CC1)C(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 396.21614077g/mol
• Monoisotopic Mass: 396.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-1-(4-methylphenyl)urea

Compound CAS No 896341-35-8: A Comprehensive Overview

The compound with CAS No 896341-35-8, known as 3-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-1-(4-methylphenyl)urea, is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a novel therapeutic agent, particularly in the areas of oncology and neurodegenerative diseases.

The molecular structure of 3-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-1-(4-methylphenyl)urea is characterized by a urea functional group, which is a key feature in many bioactive molecules. The presence of the benzodioxole ring and the piperazine moiety introduces additional complexity and functionality to the molecule. These structural elements contribute to its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. For instance, molecular docking studies have revealed potential interactions between this compound and kinases involved in cancer progression. These findings suggest that CAS No 896341-35-8 could serve as a lead compound for developing targeted therapies against malignancies.

In addition to its oncological applications, this compound has also shown promise in neuroprotective studies. Preclinical experiments indicate that it may possess anti-inflammatory properties, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. The benzodioxole moiety is believed to play a crucial role in these effects, as it is known to exhibit antioxidant activity.

The synthesis of 3-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-1-(4-methylphenyl)urea involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the benzodioxole ring via cyclization reactions and the subsequent coupling with the piperazine moiety. The optimization of these steps has been critical in achieving high yields and purity levels.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular formula and structure, ensuring its identity and quality for further research applications.

Looking ahead, ongoing research aims to explore the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion profiles. Understanding these parameters will be essential for determining its suitability as an orally administered drug. Furthermore, toxicity studies are being conducted to evaluate its safety profile for potential clinical trials.

In summary, CAS No 896341-35-8, or 3-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yli